Cas no 1311879-02-3 (N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-2H-chromene-3-carboxamide)

• Product Name: N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-2H-chromene-3-carboxamide
• CAS No: 1311879-02-3
• MF: C₁₉H₂₀N₂O₄
• MW: 340.373105049133
• CID: 6177255
• PubChem ID: 53574562
• Update Time: 2025-05-20

N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1311879-02-3
• N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-2H-chromene-3-carboxamide
• AKOS033068319
• EN300-26689099
• Z1129544899
• N-(8-cyano-1,4-dioxaspiro[4.5]decan-8-yl)-2H-chromene-3-carboxamide

• Inchi： 1S/C19H20N2O4/c20-13-18(5-7-19(8-6-18)24-9-10-25-19)21-17(22)15-11-14-3-1-2-4-16(14)23-12-15/h1-4,11H,5-10,12H2,(H,21,22)
• InChI Key： PLRGKZVWZDWTBK-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(C#N)(CC2)NC(C1=CC2C=CC=CC=2OC1)=O

Computed Properties

• Exact Mass: 340.14230712g/mol
• Monoisotopic Mass: 340.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.6Ų

Additional information on N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-2H-chromene-3-carboxamide

Comprehensive Guide to N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-2H-chromene-3-carboxamide (CAS No. 1311879-02-3): Properties, Applications, and Market Insights

N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-2H-chromene-3-carboxamide (CAS No. 1311879-02-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule combines a 1,4-dioxaspiro[4.5]decane core with a 2H-chromene-3-carboxamide moiety, creating a unique structural framework that offers diverse applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and functional materials development.

The compound's spirocyclic structure and cyano group contribute to its distinctive chemical properties, making it a valuable intermediate in synthetic chemistry. Its chromene component is particularly noteworthy, as chromene derivatives are known for their biological activities, including antioxidant and anti-inflammatory effects. This has led to growing interest in N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-2H-chromene-3-carboxamide as a potential scaffold for medicinal chemistry applications.

Recent studies have explored the structure-activity relationship of this compound, particularly focusing on how modifications to its dioxaspiro or chromene components might enhance its biological profile. The presence of both hydrogen bond acceptors and donors in its molecular structure makes it an interesting candidate for drug design, potentially enabling interactions with various biological targets.

From a synthetic chemistry perspective, CAS 1311879-02-3 represents an important building block for creating more complex molecular architectures. Its spiro center introduces three-dimensionality to molecular structures, which is increasingly recognized as valuable in drug discovery programs aiming to target protein-protein interactions or allosteric binding sites. The compound's 8-cyano group provides an additional handle for further chemical modifications, enhancing its versatility in synthetic applications.

The pharmaceutical industry has shown particular interest in N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-2H-chromene-3-carboxamide as part of the ongoing search for novel bioactive compounds. Researchers are investigating its potential as a kinase inhibitor scaffold, given the known activity of similar chromene derivatives against various kinase targets. Additionally, its spirocyclic nature may contribute to improved metabolic stability compared to flat aromatic systems, addressing a common challenge in drug development.

Material scientists have also explored applications of CAS 1311879-02-3 in developing advanced functional materials. The compound's rigid spiro structure combined with its polar functional groups makes it potentially useful in creating novel polymers or liquid crystal materials with specific optical or electronic properties. Some studies suggest possible applications in organic electronics, where such structurally complex molecules can contribute to charge transport properties.

Analytical characterization of N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-2H-chromene-3-carboxamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural features, including the spatial arrangement of its dioxaspiro system and the conformation of its chromene carboxamide moiety. Such detailed structural information is crucial for understanding its reactivity and potential interactions.

The stability profile of CAS 1311879-02-3 under various conditions has been the subject of several investigations. Studies indicate that the compound demonstrates good stability in solid form and in solution under neutral conditions, though the cyano group may be susceptible to hydrolysis under strongly acidic or basic conditions. This information is particularly valuable for researchers planning synthetic transformations involving this intermediate.

From a commercial perspective, N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-2H-chromene-3-carboxamide remains a specialty chemical with limited but growing availability. The compound is typically supplied by custom synthesis laboratories and fine chemical manufacturers serving the pharmaceutical and materials science sectors. Current market trends suggest increasing demand for such structurally complex intermediates as drug discovery programs target more challenging biological targets.

Recent publications have highlighted innovative synthetic routes to CAS 1311879-02-3, with some approaches focusing on atom economy and green chemistry principles. These developments reflect the growing importance of sustainable synthesis methods in the chemical industry. Researchers have reported improved yields and selectivity in the preparation of this compound through optimized catalytic processes and protective group strategies.

The intellectual property landscape surrounding N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-2H-chromene-3-carboxamide includes several patents covering its synthesis methods and potential applications. These patents suggest that pharmaceutical companies recognize the value of this structural motif in drug development, particularly for central nervous system targets and inflammatory diseases. The compound's blood-brain barrier permeability potential has been noted in some disclosures.

Quality control standards for CAS 1311879-02-3 typically require high purity levels (>95% by HPLC), with particular attention to the absence of process-related impurities and degradation products. Analytical methods for purity assessment usually employ reverse-phase HPLC with UV detection, though some applications may require more specialized techniques such as chiral HPLC to ensure enantiomeric purity when relevant.

Looking forward, research directions for N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-2H-chromene-3-carboxamide include exploring its potential in fragment-based drug discovery and as a molecular probe for biological studies. The compound's balanced lipophilicity and polar surface area make it particularly interesting for these applications. Additionally, computational chemistry approaches are being employed to predict its binding modes with various biological targets.

For researchers working with CAS 1311879-02-3, proper handling and storage recommendations include protection from moisture and storage under inert atmosphere when in solution form. While not classified as hazardous under standard regulations, appropriate laboratory safety practices should always be followed when handling this or any chemical compound. Material Safety Data Sheets (MSDS) provided by suppliers offer detailed handling instructions specific to each preparation of the compound.

The scientific literature continues to expand regarding N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-2H-chromene-3-carboxamide, with recent publications exploring its structure-property relationships and derivatization potential. These studies contribute to a growing understanding of how modifications to its core structure affect both its chemical behavior and potential biological activities, paving the way for future applications in both life sciences and materials development.